Cas no 657407-12-0 (Acetic acid,[hydroxy(4-nitrophenoxy)phosphinyl][(2-thienylsulfonyl)amino]-, ethylester)

• Product name: Acetic acid,[hydroxy(4-nitrophenoxy)phosphinyl][(2-thienylsulfonyl)amino]-, ethylester
• CAS No: 657407-12-0
• MF: C₁₄H₁₅N₂O₉PS₂
• MW: 450.380662202835
• CID: 1700420

Acetic acid,[hydroxy(4-nitrophenoxy)phosphinyl][(2-thienylsulfonyl)amino]-, ethylester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[hydroxy(4-nitrophenoxy)phosphinyl][(2-thienylsulfonyl)amino]-, ethylester
• Acetic acid, [hydroxy(4-nitrophenoxy)phosphinyl][(2-thienylsulfonyl)amino]-, ethyl ester (9CI)

• Inchi： 1S/C14H15N2O9PS2/c1-2-24-14(17)13(15-28(22,23)12-4-3-9-27-12)26(20,21)25-11-7-5-10(6-8-11)16(18)19/h3-9,13,15H,2H2,1H3,(H,20,21)
• InChI Key： QJZKQTIBWKLRCK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(P(O)(OC1=CC=C([N+]([O-])=O)C=C1)=O)NS(C1SC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 449.99575

Experimental Properties

• Density: 1.581±0.06 g/cm3(Predicted)
• Boiling Point: 659.1±65.0 °C(Predicted)
• PSA: 162.14
• pka: 0.96±0.10(Predicted)